Cas no 132055-60-8 (21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl-)

• Product Name: 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl-
• CAS No: 132055-60-8
• MF: C₆₀H₃₈N₄
• MW: 814.971
• CID: 4466280
• PubChem ID: 155859257
• Update Time: 2025-10-21

21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl-
• meso-Tetra(2-naphthyl) porphine
• (5Z,9Z,15Z,19Z)-5,10,15,20-Tetranaphthalen-2-yl-21,22,23,24-tetrahydroporphyrin
• 132055-60-8

• Inchi： 1S/C60H38N4/c1-5-13-41-33-45(21-17-37(41)9-1)57-49-25-27-51(61-49)58(46-22-18-38-10-2-6-14-42(38)34-46)53-29-31-55(63-53)60(48-24-20-40-12-4-8-16-44(40)36-48)56-32-30-54(64-56)59(52-28-26-50(57)62-52)47-23-19-39-11-3-7-15-43(39)35-47/h1-36,61,64H/b57-49-,57-50-,58-51-,58-53-,59-52-,59-54-,60-55-,60-56-
• InChI Key： YVPGTGPKNRAZFI-NWQHMXIBSA-N
• SMILES： C1(C2C=CC3=CC=CC=C3C=2)=C2C=CC(=N2)C(C2C=CC3=CC=CC=C3C=2)=C2C=CC(N2)=C(C2C=CC3=CC=CC=C3C=2)C2C=CC(N=2)=C(C2C=CC3=CC=CC=C3C=2)C2=CC=C1N2 |c:12,37,56,t:31|

Computed Properties

• Exact Mass: 816.32529729g/mol
• Monoisotopic Mass: 816.32529729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 64
• Rotatable Bond Count: 4
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins

Additional information on 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl-

21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- (CAS No. 132055-60-8): A Comprehensive Overview

21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- (CAS No. 132055-60-8) is a complex organic compound that belongs to the porphyrin family. Porphyrins are macrocyclic compounds with a characteristic tetrapyrrole ring structure and are widely studied for their unique photophysical and photochemical properties. This specific compound, with its four naphthalenyl substituents, exhibits remarkable stability and versatility in various applications, including materials science, photovoltaics, and biomedical research.

The molecular structure of 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- is characterized by a central porphine core surrounded by four naphthalenyl groups. The naphthalenyl substituents enhance the compound's electron-donating capabilities and contribute to its strong absorption in the visible and near-infrared regions of the electromagnetic spectrum. This property makes it an excellent candidate for applications requiring efficient light absorption and energy transfer.

Recent studies have highlighted the potential of 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- in the development of advanced materials. For instance, a 2023 study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a photosensitizer in dye-sensitized solar cells (DSSCs). The researchers found that the compound's strong absorption properties and high stability significantly improved the overall efficiency of the solar cells. This finding opens up new avenues for the use of porphyrin derivatives in renewable energy technologies.

In addition to its applications in materials science, 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- has shown promise in biomedical research. A study published in Biomaterials in 2024 explored the use of this compound as a photosensitizer for photodynamic therapy (PDT). The researchers reported that the compound's ability to generate reactive oxygen species (ROS) upon light irradiation makes it highly effective in killing cancer cells while minimizing damage to surrounding healthy tissues. This property positions 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- as a potential therapeutic agent for cancer treatment.

The synthesis of 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- involves a multi-step process that typically starts with the formation of a porphyrin core through condensation reactions between pyrrole and aldehyde derivatives. Subsequent functionalization steps introduce the naphthalenyl groups to the porphyrin core. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a 2023 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

The physical and chemical properties of 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- have been extensively studied. It is known to be highly stable under various conditions and exhibits excellent solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in solution-based processes and thin-film fabrication techniques.

In conclusion, 21H,23H-Porphine, 5,10,15,20-tetra-2-naphthalenyl- (CAS No. 132055-60-8) is a versatile and promising compound with a wide range of applications in materials science and biomedical research. Its unique molecular structure and properties make it an ideal candidate for further exploration and development in various fields. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, 21H,23H-Porphine,, , , , , , , , , , , , , , , , , , , ,















the scientific community can look forward to exciting new developments in this area.